N-cycloheptyl-1-(4-methylbenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-cycloheptyl-1-(4-methylbenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H30N2O2/c1-16-8-10-18(11-9-16)21(25)23-14-12-17(13-15-23)20(24)22-19-6-4-2-3-5-7-19/h8-11,17,19H,2-7,12-15H2,1H3,(H,22,24)
• InChI Key: CKARXBSXFIPOBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCC(CC2)C(=O)NC3CCCCCC3
• Molecular Formula: C21H30N2O2
• Molecular Weight: 342.5 g/mol
• Solubility: 48.1 [ug/mL] (The mean of the results at pH 7.4)

Description

"N-cycloheptyl-1-(4-methylbenzoyl)-4-piperidinecarboxamide" is a compound that likely exhibits biological activity due to its structural features. Compounds with similar structures have been synthesized and studied for various biological activities, including antipsychotic, anticancer, and enzyme inhibition properties.

Synthesis Analysis

The synthesis of structurally similar compounds often involves multi-step organic reactions including amide bond formation, cycloaddition, and aromatic substitution reactions. For instance, cyclohexyl or benzyl isocyanide, benzoyl-, or 4-methoxybenzoylformic acid, and semicarbazones can undergo Ugi reactions to give specific adducts, which can then be further modified to achieve the desired structure (Sañudo et al., 2006).

Molecular Structure Analysis

The molecular structure of compounds like "N-cycloheptyl-1-(4-methylbenzoyl)-4-piperidinecarboxamide" can be characterized using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These methods allow for the determination of the compound's molecular geometry, conformation, and electronic structure.

Chemical Reactions and Properties

The chemical reactivity of such compounds can include reactions typical of amides, such as hydrolysis, and reactions involving the piperidine ring, such as nucleophilic substitution. The presence of aromatic substituents may also allow for electrophilic substitution reactions.

Physical Properties Analysis

The physical properties, including melting point, boiling point, solubility, and crystal structure, depend on the molecular structure. For example, hydrogen bonding in related compounds can significantly influence their physical properties and solubility in various solvents (Smith & Wermuth, 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its exact structure and the biological system in which it is used.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and the conditions under which it is used.